1-(2-fluoro-4-methoxyphenyl)ethanone O,O'-methyleneoxime

• IUPAC Name: (Z)-1-(2-fluoro-4-methoxyphenyl)-N-[[(E)-1-(2-fluoro-4-methoxyphenyl)ethylideneamino]oxymethoxy]ethanimine
• InChI: InChI=1S/C19H20F2N2O4/c1-12(16-7-5-14(24-3)9-18(16)20)22-26-11-27-23-13(2)17-8-6-15(25-4)10-19(17)21/h5-10H,11H2,1-4H3/b22-12-,23-13+
• InChI Key: RUYPYJFQCWOXJQ-SEKXJNOLSA-N
• Canonical SMILES: CC(=NOCON=C(C)C1=C(C=C(C=C1)OC)F)C2=C(C=C(C=C2)OC)F
• Isomeric SMILES: C/C(=N\OCO/N=C(/C)\C1=C(C=C(C=C1)OC)F)/C2=C(C=C(C=C2)OC)F
• Molecular Formula: C19H20F2N2O4
• Molecular Weight: 378.4 g/mol

Description

1-(2-fluoro-4-methoxyphenyl)ethanone O,O'-methyleneoxime is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as FMEMO and is a versatile building block for the synthesis of various organic compounds.

Scientific Research Applications

FMEMO has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, FMEMO has been used as a building block for the synthesis of various pharmaceuticals. It has been reported to possess anticancer, antifungal, and antibacterial properties. In biochemistry, FMEMO has been used as a ligand for the detection of metal ions. In materials science, FMEMO has been used as a precursor for the synthesis of various materials, including metal-organic frameworks.

Mechanism of Action

The mechanism of action of FMEMO is not well understood. However, it has been reported to inhibit the growth of cancer cells by inducing apoptosis. FMEMO has also been reported to inhibit the growth of fungal and bacterial cells by disrupting the cell membrane.
Biochemical and Physiological Effects:
FMEMO has been reported to have various biochemical and physiological effects. It has been reported to possess antioxidant properties and to inhibit the activity of various enzymes. FMEMO has also been reported to reduce inflammation and to possess analgesic properties.

Advantages and Limitations for Lab Experiments

FMEMO has several advantages for lab experiments. It is a stable compound that can be easily synthesized in good yield. It is also a versatile building block for the synthesis of various organic compounds. However, FMEMO has some limitations for lab experiments. It is toxic and should be handled with care. It is also expensive and may not be readily available in some laboratories.

Future Directions

There are several future directions for the research of FMEMO. One potential direction is the development of new pharmaceuticals based on FMEMO. Another potential direction is the synthesis of new materials using FMEMO as a precursor. Further studies are also needed to understand the mechanism of action of FMEMO and its potential applications in various fields.
Conclusion:
In conclusion, FMEMO is a versatile building block for the synthesis of various organic compounds. It has several potential applications in medicinal chemistry, biochemistry, and materials science. FMEMO has various biochemical and physiological effects and has been reported to possess anticancer, antifungal, and antibacterial properties. Although FMEMO has some limitations for lab experiments, it has several advantages and is a promising compound for future research.

Synthesis Methods

The synthesis of FMEMO involves the reaction of 2-fluoro-4-methoxyacetophenone with hydroxylamine hydrochloride in the presence of a base. The reaction yields FMEMO as a white crystalline solid in good yield. This reaction is a simple and efficient method for the synthesis of FMEMO and has been widely used in various research studies.